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Introduction

Cyanogen iodide (ICN) is a pseudohalogen compound composed of an iodine atom covalently
bonded to a cyanide group.[1] It is a colorless to white crystalline solid with a pungent odor,
recognized for its high toxicity and reactivity.[1][2] This technical guide provides a
comprehensive overview of the chemical properties of cyanogen iodide, including its physical
characteristics, reactivity, spectroscopic data, and a detailed synthesis protocol. The
information is presented to support research and development activities where this compound
may be utilized as a reagent or intermediate.

Core Chemical Properties

Cyanogen iodide is a linear molecule with the structural formula I-C=N.[1] It is moderately
soluble in water, with which it slowly reacts, and shows better solubility in organic solvents such
as ethanol and ether.[2] The compound is sensitive to light and moisture, and upon heating or
contact with acids and bases, it decomposes to release toxic fumes, including hydrogen
cyanide and iodine.[2]

Quantitative Physical and Thermodynamic Data

A summary of the key physical and thermodynamic properties of cyanogen iodide is
presented in the tables below for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula ICN [2]
Molecular Weight 152.92 g/mol [2]
Colorless to white crystalline
Appearance ] [11[2]
solid
Odor Pungent [2]
Melting Point 146 °C [2]
Boiling Point 154.34 °C (rough estimate) [2]
Density 1.84 g/cm3 [2]
Vapor Pressure 1 mmHg @ 25.2 °C
N Soluble in water, ethanol, and
Solubility [2]
ether
Thermodynamic Parameter Value Reference(s)

Standard Enthalpy of
Formation (AfH®)

160.5-169.1 kJ/mol

Enthalpy of Fusion (AfusH®) 19.88 kJ/mol

Enthalpy of Sublimation
(AsubH®)

59.90 kJ/mol

Molecular Structure and Spectroscopic Data

The linear geometry of cyanogen iodide, with a Coov point group, has been confirmed by
spectroscopic methods.[3] The key structural and spectroscopic parameters are detailed below.

Structural Parameters
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Parameter Value Reference(s)
C-1 Bond Length 1.992 A [3]

C=N Bond Length 1.160 A [3][4]

I-C-N Bond Angle 180° [3]

Spectroscopic Data

Spectroscopic

Observed

Assignment/Comm

. Peaks/Signals Reference(s)
Technique ents
(cm~* or ppm)
Infrared (IR)
2188 C=N stretch [3]
Spectroscopy
486 C-I stretch [3]
305 Bending mode [3]

Raman Spectroscopy

Data available but
specific peaks not
detailed in search

results.

Should show similar
vibrational modes to
IR.

13C NMR

Spectroscopy

Chemical shift value
not explicitly found,
but spectra are

available.

The carbon in the
nitrile group is
expected to have a
[5]

chemical shift in the
range of 110-125

ppm.

Mass Spectrometry

Specific fragmentation
pattern not detailed.
lonization energy data

is available.

Expected fragments
would include I+ (m/z
127), CN* (m/z 26),
and the molecular ion
ICN*+ (m/z 153).

Chemical Reactivity and Hazards
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Cyanogen iodide is a highly reactive and hazardous compound. Its reactivity is characterized
by its decomposition under various conditions and its participation in reactions as both an
iodinating and cyanating agent.

It decomposes upon contact with:

Acids and Bases: Releases toxic hydrogen cyanide gas.[2]

Heat: Produces toxic fumes of iodine and cyanide.[2]

Water: Slowly reacts to form hydrogen cyanide.[1]

Ammonia and Alcohols: Undergoes decomposition.

A diagram illustrating the key reactions and decomposition pathways of cyanogen iodide is
provided below.

Reactivity of Cyanogen lodide

Cyanogen lodide (ICN)

Slow reaction with H20
or reaction with Acids/Bases

. . . - Toxic Fumes
Hydrogen Cyanide (HCN) lodine (I2) + Cyanogen (CN)2 Conductive Pyridine Complex (lodine, Cyanide, Nitrogen Oxides)

Decomposition In Pyridine Solution Heating

Click to download full resolution via product page

Caption: Reactivity pathways of cyanogen iodide.

Experimental Protocols: Synthesis of Cyanogen
lodide
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The following protocol for the synthesis of cyanogen iodide is based on the reaction of sodium
cyanide with iodine.

Caution:Cyanogen iodide is highly toxic and volatile. All operations must be conducted in a
well-ventilated fume hood with appropriate personal protective equipment.

Materials and Equipment:

e Sodium cyanide (NaCN)
 lodine (I2)

o Deionized water

o Diethyl ether (peroxide-free)
e Chloroform

e Three-necked round-bottom flask
o Stirrer

e Thermometer

e Dropping funnel
 Ice-water bath

e Separatory funnel

» Rotary evaporator

» Sintered glass funnel

Procedure:

» Reaction Setup: In a three-necked round-bottom flask equipped with a stirrer and a
thermometer, dissolve sodium cyanide in water and cool the solution to 0 °C using an ice-
water bath.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b3343156?utm_src=pdf-body
https://www.benchchem.com/product/b3343156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3343156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Addition of lodine: Slowly add iodine to the stirred sodium cyanide solution in small portions.
Maintain the temperature at O °C throughout the addition.

o Extraction: After the addition of iodine is complete, add peroxide-free diethyl ether to the
reaction mixture to dissolve the precipitated cyanogen iodide. Transfer the mixture to a
separatory funnel and separate the aqueous layer. Extract the aqueous layer with additional
portions of cold diethyl ether.

¢ |solation of Crude Product: Combine the ethereal extracts and remove the ether under
reduced pressure using a rotary evaporator at room temperature.

 Purification: The crude product can be purified by recrystallization from boiling chloroform.
Dissolve the crude solid in hot chloroform, filter if necessary, and then cool the solution to
induce crystallization.

e Drying: Collect the purified crystals by filtration and air-dry them in a fume hood.

A workflow diagram for the synthesis of cyanogen iodide is presented below.
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Synthesis of Cyanogen lodide
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Caption: Workflow for cyanogen iodide synthesis.
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Conclusion

This technical guide has summarized the key chemical properties of cyanogen iodide,
providing quantitative data and experimental details relevant to researchers and scientists. Its
high reactivity and toxicity necessitate careful handling and a thorough understanding of its
chemical behavior. The information presented herein should serve as a valuable resource for
the safe and effective use of cyanogen iodide in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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